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Compound of Interest

Compound Name: Acebrochol

CAS No.: 514-50-1

Cat. No.: B1665405

Get Quote

CAS 514-50-1 | 5α,6β-dibromocholestan-3β-ol acetate[1]

Executive Summary
Acebrochol (Cholesteryl acetate dibromide) is a neuroactive steroid derivative originally

investigated as a sedative and hypnotic agent.[1] Unlike its parent compound, cholesteryl

acetate, Acebrochol possesses two bromine atoms at the C5 and C6 positions of the steroid

nucleus. This structural modification confers central nervous system (CNS) depressant activity

but also introduces distinct toxicological risks associated with halogenated sterol metabolism.

[1]

This guide provides a reconstructed safety profile for researchers, distinguishing Acebrochol
from standard lipid reagents.[1] Critical Warning: Acebrochol is not merely a lipid standard; it

is a pharmacologically active CNS depressant with potential genotoxic metabolites.[1]

Part 1: Chemical Identity & Physical Properties
SDS Section 9 (Reconstructed)[1]

Acebrochol is structurally distinct from natural cholesterol esters due to the saturation of the

C5-C6 double bond by bromine. This saturation alters the molecule's geometry from planar to a
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more buckled conformation, affecting its interaction with membrane lipids and receptors.

Property Data Note

Chemical Name
5α,6β-dibromocholestan-3β-ol

acetate

Specific stereochemistry is

critical for activity.[1]

CAS Number 514-50-1

Do not confuse with

Cholesteryl Acetate (CAS 604-

35-3).[1]

Molecular Formula C₂₉H₄₈Br₂O₂
Contains ~27% Bromine by

weight.[1]

Molecular Weight 588.5 g/mol
Significantly heavier than

Cholesterol (386.6 g/mol ).[1]

Appearance
White to off-white crystalline

powder

Photosensitive

(degrades/discolors upon light

exposure).[1]

Solubility
Soluble in Chloroform, Ether,

Acetone
Insoluble in water.[1]

Melting Point 112–114 °C
Lower than pure cholesterol

(148 °C).[1]

Stability Unstable to heat and light
Spontaneous debromination

can occur, releasing Br₂.

Part 2: Hazard Identification & Safety Assessment
SDS Section 2 (Predicted GHS Classification)

Since Acebrochol was never fully marketed, a standardized commercial SDS is rare.[1] The

following classification is derived from its pharmacological class (neuroactive steroid) and

chemical structure (brominated alkane).

GHS Classification (Derived)[1]
Signal Word:WARNING
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Target Organ Toxicity (Single Exposure): Category 3 (CNS Depression).[1]

Germ Cell Mutagenicity: Category 2 (Suspected).[1]

Skin/Eye Irritation: Category 2 (Due to potential free bromine/HBr release).[1]

Hazard Statements
H336: May cause drowsiness or dizziness (Sedative effect).[1]

H341: Suspected of causing genetic defects (See Toxicological Mechanisms below).[1]

H315: Causes skin irritation.[1]

Precautionary Statements
P202: Do not handle until all safety precautions have been read and understood.

P233: Keep container tightly closed (Prevent debromination).[1]

P280: Wear protective gloves/eye protection (Nitrile gloves recommended).[1]

Part 3: Toxicological Mechanisms & Causality
SDS Section 11 (In-Depth Analysis)[1]

The toxicity of Acebrochol is bipartite: immediate pharmacological sedation and delayed

metabolic toxicity.

Pharmacological Toxicity (Acute)
Acebrochol acts as a neuroactive steroid.[1] Like other A-ring reduced steroids (e.g.,

alphaxalone), it modulates the GABA_A receptor complex.[1]

Mechanism: Potentiation of chloride influx in neuronal cells, leading to hyperpolarization.

Risk: Overdose results in profound CNS depression, respiratory suppression, and ataxia.[1]

Metabolic Toxicity (Chronic/Delayed)
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The presence of the 5,6-dibromo motif creates a risk of "oxysterol-like" toxicity.

Pathway A (Debromination): In the presence of biological reductants (or improper storage),

Acebrochol can revert to cholesteryl acetate, releasing bromide ions.[1] Chronic bromide

accumulation can lead to bromism (psychosis, skin eruptions).[1]

Pathway B (Hydrolysis/Oxidation): If the bromine atoms are displaced by hydroxyl groups

(hydrolysis), the compound converts to Cholestane-3β,5α,6β-triol.[1]

Critical Insight: This "triol" metabolite is a known cytotoxic oxysterol.[1] It has been linked

to mitochondrial dysfunction and ROS generation, causing DNA damage (genotoxicity).[1]

Visualization: Metabolic Bifurcation & Toxicity
The following diagram illustrates the divergence between the intended pharmacological

pathway and the toxicological degradation pathway.
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Caption: Metabolic fate of Acebrochol.[1][2] The central pathway leads to sedation, while

degradation pathways release toxic bromide or form genotoxic oxysterols (Triol).

Part 4: Experimental Protocols
Handling & Assessment

Protocol 1: Handling & Storage of Brominated Sterols
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Context: Brominated cholesterol derivatives are thermally labile.[1] Improper handling leads to

the formation of HBr (corrosive gas) and degradation products.

Light Protection: Store solid Acebrochol in amber glass vials wrapped in aluminum foil. UV

light accelerates the homolytic cleavage of the C-Br bond.

Temperature: Store at -20°C. Do not autoclave.

Solubilization:

Dissolve in 100% Ethanol or DMSO for biological assays.[1]

Self-Validation Step: Check the color of the solution.[3] A yellow/orange tint indicates the

release of elemental bromine (Br₂). Discard immediately if observed.

Protocol 2: In Vitro Neurotoxicity Assessment
Context: To distinguish between functional sedation and cellular toxicity in neuronal cultures.

Materials:

SH-SY5Y (Neuroblastoma) cells.[1]

MTT Reagent (Metabolic activity marker).[1]

Propidium Iodide (PI) (Membrane integrity marker).[1]

Steps:

Seeding: Plate SH-SY5Y cells at 10,000 cells/well in 96-well plates. Differentiate with

Retinoic Acid (10 µM) for 5 days to induce a neuronal phenotype.[1]

Exposure: Treat cells with Acebrochol (0.1 µM to 100 µM) for 24 hours.[1]

Control: Vehicle (DMSO < 0.1%).[1]

Positive Control: Rotenone (Mitochondrial toxin).[1]

Dual Assay:
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Add MTT reagent to assess mitochondrial respiration (viability).[1]

Counter-stain with PI to detect necrosis.[1]

Interpretation:

Sedative Range: Reduced metabolic rate (slight MTT decrease) without PI uptake

(membrane intact).[1]

Toxic Range: Significant MTT reduction (>50%) plus PI uptake (cell death).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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